Cas no 1805885-56-6 (Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate
• CAS No: 1805885-56-6
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5006194
• Update Time: 2025-05-23

Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-4-18-13(17)8-11-6-5-9(2)7-12(11)14(15)10(3)16/h5-7,14H,4,8H2,1-3H3
• InChI Key： XBJQNHMQXJRMEY-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate

Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate: A Comprehensive Overview

Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate, with the CAS number 1805885-56-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate consists of a phenyl ring substituted with a methyl group at the para position and an acetylated side chain containing a chlorinated ketone group. This configuration makes it a valuable substrate for exploring stereochemical outcomes in organic reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry.

One of the most notable aspects of this compound is its reactivity under various synthetic conditions. Researchers have demonstrated that Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate can undergo nucleophilic substitution reactions, making it a versatile building block for constructing complex molecular architectures. For instance, its ability to participate in SNAr (nucleophilic aromatic substitution) reactions has been leveraged to synthesize heterocyclic compounds with potential pharmacological activity.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate. Quantum mechanical calculations have revealed that the chlorinated ketone group significantly influences the compound's reactivity by polarizing the adjacent carbon centers, thereby enhancing nucleophilic attack at specific positions. These findings have been instrumental in guiding the design of more efficient synthetic pathways for related compounds.

In terms of biological activity, preliminary assays have indicated that Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound for drug discovery. However, further studies are required to fully elucidate its pharmacokinetic profile and toxicity profile.

The synthesis of Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate typically involves multi-step processes that incorporate both classical organic reactions and modern catalytic techniques. One common approach involves the Friedel-Crafts acylation of methyl-substituted benzene derivatives followed by subsequent functionalization steps to introduce the chlorinated side chain.

From an industrial perspective, the scalability of these synthetic methods remains a critical consideration for large-scale production. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing greener solvents and catalyst systems.

In conclusion, Ethyl 2-(1-chloro-2-oxopropyl)-4-methylphenylacetate stands as a testament to the intricate interplay between structural design and functional properties in organic compounds. Its continued exploration holds promise for advancing both fundamental chemical research and applied therapeutic development.